molecular formula C16H15F2NO3 B5810646 N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide

N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide

Cat. No. B5810646
M. Wt: 307.29 g/mol
InChI Key: XJKOXAURWYAIBG-UHFFFAOYSA-N
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Description

N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been studied for its potential applications in various scientific fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been studied as a potential drug target for the treatment of inflammatory diseases, such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in cell growth, survival, and inflammation. Specifically, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a role in DNA repair and cell survival. By inhibiting PARP, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide can induce apoptosis in cancer cells and protect neurons from damage.
Biochemical and Physiological Effects
N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been shown to have a range of biochemical and physiological effects, depending on the specific context of its use. In cancer cells, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been found to induce apoptosis and inhibit cell growth. In animal models of neurodegenerative diseases, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been shown to protect neurons from damage and improve cognitive function. Additionally, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been studied for its potential anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide in lab experiments is its specificity for certain enzymes and signaling pathways, which allows for targeted inhibition of specific cellular processes. Additionally, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide has been shown to have low toxicity in animal models, which makes it a promising candidate for further research. However, one limitation of using N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide, including further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in drug discovery and other fields. Specifically, future research could focus on identifying the specific enzymes and signaling pathways that are targeted by N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide, as well as developing more effective methods for administering N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide in vivo. Additionally, N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide could be further studied as a potential drug target for the treatment of inflammatory diseases, as well as other conditions that involve abnormal cell growth and survival.

Synthesis Methods

The synthesis of N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide involves the reaction of 2-(difluoromethoxy)aniline with 3-ethoxybenzoyl chloride in the presence of a base, such as triethylamine. The resulting product is then purified through column chromatography to obtain pure N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide.

properties

IUPAC Name

N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15F2NO3/c1-2-21-12-7-5-6-11(10-12)15(20)19-13-8-3-4-9-14(13)22-16(17)18/h3-10,16H,2H2,1H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XJKOXAURWYAIBG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2OC(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15F2NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(difluoromethoxy)phenyl]-3-ethoxybenzamide

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